Cas no 4043-88-3 ((2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid)

• Product Name: (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• CAS No: 4043-88-3
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00065964
• CID: 44691
• PubChem ID: 87561225
• Update Time: 2025-05-21

(2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dehydro-L-proline
• (S)-3-Pyrroline-2-carboxylic acid
• (S)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid
• 3,4-DEHYDRO-L -PROLINE CRYSTALLINE
• H-3,4-dehydroPro-OH
• H-3004-Dehydro-Pro-OH
• L-3,4-Dehydroproline
• (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• 3,4-Dehydro-L-proline, (S)-3-Pyrroline-2-carboxylic acid
• L-3-Pyrroline-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (S)-
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (2S)-
• OMGHIGVFLOPEHJ-BYPYZUCNSA-N
• H-deltaPro-OH
• H-Delta-Pro-OH
• 3,4-didehydro-l-pro
• PubChem13924
• 3,4-Dehydro-L-prolin
• CHEBI:194703
• CHEMBL78920
• TS-01567
• BDBM50348088
• NS00030787
• A848584
• SCHEMBL1021492
• AC-2606
• MFCD00065964
• D3825
• 3,4-Dehydro-L-proline (H-L-Pro(3,4-dehydro)-OH)
• (2S)-2,5-dihydro-1H-pyrrol-1-ium-2-carboxylate
• DTXSID80193444
• BRN 5376764
• AS-81372
• HY-W015897
• EINECS 223-738-7
• 4043-88-3
• CS-W016613
• 1H-Pyrrole-2-carboxylic acid,2,5-dihydro-,(2S)-
• 3-Pyrroline-2-carboxylic acid, L-
• (s)-2,5-dihydro-1h-pyrrole-2-carboxylicacid
• AKOS016842399
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-,
• Dehydro-proline
• 3 pound not4-dehydro-L-proline
• H-3,4-Dehydro-Pro-OH

• MDL： MFCD00065964
• Inchi： 1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)/t4-/m0/s1
• InChI Key： OMGHIGVFLOPEHJ-BYPYZUCNSA-N
• SMILES： OC([C@@H]1C=CCN1)=O
• BRN： 5376764

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2416 (rough estimate)
• Melting Point: 239-241 °C (dec.)
• Boiling Point: 211.82°C (rough estimate)
• Flash Point: 122.7±27.3 °C
• Refractive Index: 1.4200 (estimate)
• PSA: 49.33000
• LogP: -0.07220
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210;P273;P243;P403
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：UX9371345
• Safety Term：S22;S24/25
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid

Comprehensive Overview of (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid (CAS No. 4043-88-3): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid (CAS No. 4043-88-3) stands out as a versatile chiral building block. This compound, characterized by its pyrrolidine carboxylic acid backbone, has garnered significant attention due to its unique structural features and broad applicability in asymmetric synthesis. Researchers and manufacturers alike are increasingly exploring its potential in drug discovery, agrochemical development, and specialty material design.

The growing interest in chiral synthons like (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid aligns with current industry trends toward enantioselective catalysis and green chemistry. As sustainability becomes a key driver in chemical innovation, this compound's potential for atom-economical transformations makes it particularly valuable. Its five-membered heterocyclic structure offers distinct advantages in conformational restriction, a property highly sought after in bioactive molecule design.

From a synthetic chemistry perspective, 4043-88-3 serves as a crucial intermediate for constructing complex molecular architectures. The 2,5-dihydropyrrole core provides a platform for diverse functionalization, enabling the creation of novel compounds with tailored properties. Recent publications highlight its utility in preparing proline analogs, which are fundamental to developing enzyme inhibitors and receptor modulators. This aligns with frequent search queries about "chiral building blocks for drug discovery" and "heterocyclic compounds in medicinal chemistry."

The compound's carboxylic acid functionality at the 2-position offers multiple derivatization pathways, making it adaptable to various synthetic strategies. Industry professionals searching for "functionalized pyrrolidine derivatives" or "stereospecific heterocyclic acids" will find (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid particularly relevant. Its compatibility with modern coupling reactions and protecting group chemistry further enhances its utility in multistep syntheses.

Analytical characterization of CAS 4043-88-3 reveals important physicochemical properties that influence its applications. The compound typically appears as a white to off-white crystalline powder with specific optical rotation values that confirm its (S)-configuration. These characteristics are critical for quality control in pharmaceutical manufacturing, addressing common search concerns about "chiral purity determination" and "specifications for pharmaceutical intermediates."

In the context of current research trends, (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid has shown promise in developing novel peptidomimetics - a hot topic in drug discovery circles. Its constrained cyclic structure mimics certain protein secondary structures while offering improved metabolic stability, a frequent subject in queries about "bioisosteres for drug design." This application potential makes it valuable for researchers investigating "next-generation therapeutic candidates."

The compound's stability profile and handling considerations are also important discussion points. While not classified as hazardous under standard conditions, proper storage in cool, dry environments maintains its integrity - information often sought by laboratory technicians and procurement specialists. This practical aspect complements the scientific interest in its reactivity patterns and functional group compatibility.

Market analysis indicates growing demand for chiral pyrrolidine derivatives like 4043-88-3, driven by expanding applications in asymmetric synthesis. Suppliers and researchers frequently search for "reliable sources of enantiopure heterocycles" and "custom synthesis of specialty intermediates," reflecting the commercial importance of this compound class. The development of efficient synthetic routes to this material remains an active area of process chemistry research.

From a regulatory standpoint, (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid falls into the category of generally recognized research chemicals, with no significant restrictions affecting its legitimate scientific use. This distinguishes it from controlled substances while maintaining its accessibility for academic and industrial research purposes - a distinction important to researchers verifying "legal status of chemical intermediates."

Future prospects for CAS 4043-88-3 appear promising as advances in catalytic asymmetric synthesis create new opportunities for its application. The compound's structural features position it well for emerging technologies in bioconjugation chemistry and targeted drug delivery systems, areas generating substantial search traffic among pharmaceutical scientists. Continued research will likely reveal additional utilities for this versatile chiral building block.

In conclusion, (2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid represents an important tool in modern synthetic organic chemistry, with applications spanning multiple industries. Its combination of structural features, synthetic versatility, and commercial availability make it a valuable asset for researchers addressing complex molecular challenges. As the chemical industry evolves toward more sophisticated and sustainable solutions, compounds like this will undoubtedly play increasingly significant roles in scientific innovation.